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Compound of Interest

Compound Name: (Propylsulfinyl)acetic acid

CAS No.: 137375-80-5

Cat. No.: B163930

Get Quote

Executive Summary
Chemical Name: (Propylsulfinyl)acetic acid CAS: 137375-80-5 Formula:

Molecular Weight: 150.20 g/mol

(Propylsulfinyl)acetic acid represents a critical functional intermediate in the fields of chiral

auxiliary chemistry, metabolic profiling of thia-fatty acids, and ROS-responsive biomaterials.

Structurally, it consists of a propyl chain linked via a sulfoxide moiety to an acetic acid

backbone. Unlike its parent sulfide ((propylthio)acetic acid), the sulfinyl derivative possesses a

chiral sulfur center, making it a subject of interest for asymmetric synthesis and

enantioselective biological interactions.

This guide synthesizes the chemical biology, synthesis protocols, and application scope of

(propylsulfinyl)acetic acid, moving beyond basic catalog data to provide actionable insights

for drug development and materials science professionals.
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Chemical Architecture & Physicochemical
Properties
Structural Analysis
The molecule features a sulfoxide group (

) at the

-position relative to the carboxyl terminus. This creates a stereogenic center at the sulfur atom,
resulting in two enantiomers:

-(propylsulfinyl)acetic acid and

-(propylsulfinyl)acetic acid.

Chirality: The pyramidal geometry of the sulfoxide sulfur (due to the lone pair) prevents

inversion at room temperature, allowing for the isolation of optically active forms.

Acidity (pKa): The sulfinyl group is electron-withdrawing (inductive effect,

). While acetic acid has a pKa of ~4.76, the

-sulfinyl substitution increases acidity. Based on structural analogs like (phenylsulfinyl)acetic
acid, the pKa of (propylsulfinyl)acetic acid is estimated in the range of 3.0 – 3.5.

Solubility: The sulfoxide moiety is highly polar (dipolar character

), rendering the molecule significantly more water-soluble than its sulfide precursor.

Key Properties Table
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Property Value / Description Context

Appearance Viscous oil or low-melting solid
Hygroscopic due to sulfoxide

polarity.

LogP (Predicted) ~0.1 - 0.5

Amphiphilic; balances lipophilic

propyl chain and hydrophilic

carboxyl/sulfoxide.

H-Bond Donors 1 (COOH)

H-Bond Acceptors 3 (COOH, S=O)
The sulfoxide oxygen is a

strong H-bond acceptor.

Stability Thermally sensitive

Sulfoxides can undergo

Pummerer rearrangement or

elimination (syn-elimination) at

high temperatures (>150°C).

Synthesis & Manufacturing Protocols
The synthesis of (propylsulfinyl)acetic acid is primarily achieved via the controlled oxidation

of (propylthio)acetic acid. The choice of oxidant determines whether the product is racemic or

enantiomerically enriched.

Pathway Visualization
The following diagram outlines the synthesis from basic precursors and the subsequent

oxidation pathways.
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Figure 1: Synthetic pathways for (Propylsulfinyl)acetic acid, highlighting the critical

divergence between racemic synthesis and asymmetric oxidation, and the risk of over-oxidation

to the sulfone.

Protocol A: Standard Racemic Synthesis
Objective: High-yield production of rac-(propylsulfinyl)acetic acid.

Reagents:

(Propylthio)acetic acid (1.0 eq)

Sodium Periodate (

) (1.05 eq)

Solvent: Methanol/Water (1:1)

Procedure:

Dissolve (propylthio)acetic acid in MeOH/Water at 0°C.

Add

dropwise as an aqueous solution. Note: Periodate is preferred over

for small-scale synthesis to avoid over-oxidation to the sulfone.

Stir at 0°C for 2 hours, then allow to warm to room temperature overnight.

Filter off precipitated sodium iodate (

).

Extract the filtrate with dichloromethane (DCM).

Dry organic layer over

and concentrate in vacuo.
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Protocol B: Asymmetric Synthesis (Modified Kagan
Oxidation)
Objective: Production of enantiomerically enriched sulfoxide.

Mechanism: Titanium-tartrate complex directs the oxygen transfer. Reagents:

(1.0 eq)

(+)-Diethyl tartrate (DET) (2.0 eq)

Water (1.0 eq) – Critical for modifying the catalyst structure.

Cumene hydroperoxide (CHP) or tert-butyl hydroperoxide (TBHP).

Procedure:

Prepare the catalyst: Mix

and (+)-DET in DCM at 25°C. Add water precisely. Stir for 20 min.

Cool to -20°C.

Add (propylthio)acetic acid.

Add oxidant (CHP) dropwise over 1 hour.

Quench with water/tartaric acid solution.

Purification: The enantiomeric excess (ee) can be upgraded by recrystallization if the product

is solid, or via chiral HPLC.

Applications in Drug Delivery: The ROS Switch
The most significant modern application of (propylsulfinyl)acetic acid derivatives lies in

Reactive Oxygen Species (ROS)-responsive biomaterials.

The Solubility Switch Mechanism
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In polypeptide engineering (e.g., poly(L-lysine) grafted with propylthioacetic acid), the sulfide

side chain is hydrophobic. Upon exposure to ROS (common in inflamed tissues or tumor

microenvironments), the sulfide oxidizes to the sulfoxide (propylsulfinyl) and eventually the

sulfone.

Sulfide State: Hydrophobic

Hydrogel formation / Micelle assembly.

Sulfoxide State: Hydrophilic

Hydrogel degradation / Micelle disassembly

Drug Release.

This mechanism allows for the design of "smart" drug carriers that release their payload only at

sites of high oxidative stress.
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Figure 2: The ROS-responsive mechanism utilized in drug delivery systems. The transition

from the propylthio- derivative to the propylsulfinyl- derivative triggers the release of therapeutic

agents.

Metabolic & Pharmacological Context[2]
Relationship to Thia-Fatty Acids
(Propylsulfinyl)acetic acid is structurally related to Tetradecylthioacetic acid (TTA), a PPAR-

agonist. However, the short chain length of the propyl derivative renders it inactive as a lipid-
mimetic regulator. Instead, it serves as a metabolic probe for

-oxidation and sulfur oxidation pathways.

Metabolic Fate (FMO Pathway)
In vivo, thioethers like (propylthio)acetic acid are metabolized by Flavin-containing

Monooxygenases (FMOs) and Cytochrome P450s.

Primary Metabolite: (Propylsulfinyl)acetic acid.

Secondary Metabolite: (Propylsulfonyl)acetic acid.

Excretion: These polar metabolites are rapidly excreted in urine.

Research Insight: Detection of (propylsulfinyl)acetic acid in biological fluids can serve as a

biomarker for the metabolism of propyl-thiol containing drugs or dietary compounds (e.g.,

Allium-derived organosulfur compounds).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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